4-nitro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide
Overview
Description
Benzotriazole derivatives have been extensively explored for the synthesis of various biologically and pharmaceutically important molecules . They have shown outstanding properties in medicinal chemistry, including anticancer, antifungal, antibacterial, antiviral, antiparasitic, and antioxidative activities . Benzamides are a significant class of amide compounds that have been widely used in medical, industrial, biological, and potential drug industries .
Synthesis Analysis
Benzotriazole has been described as a “tame halogen” and has been used to synthesize various heterocyclic compounds . It has also been used to create libraries of carbamates, ureas, semicarbazides, carbazides, sulfonylureas, sulfonylcarbazides, and oligopeptides .Molecular Structure Analysis
The molecular structure of benzotriazole derivatives is characterized by a large conjugated system capable of forming π–π stacking interactions and hydrogen bond acceptors . This makes benzotriazole derivatives susceptible to bind with enzymes and receptors in biological systems .Chemical Reactions Analysis
Benzotriazoles are useful synthons for the Graebe–Ullmann reaction . This reaction is a method for the synthesis of biaryls through the diazotization of an aromatic primary amine and the subsequent displacement of the diazonium salt by a copper(I) phenoxide .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For benzotriazole derivatives, their properties can vary widely. For example, some benzotriazole derivatives are used as UV absorbers or stabilizers in polymers, coatings, adhesives, intraocular lenses, and other materials to protect them from the harmful effects of UV radiation .Mechanism of Action
Safety and Hazards
The safety and hazards of a compound also depend on its specific structure. Some benzotriazole derivatives have been found to exhibit antimicrobial properties , which suggests that they could potentially be harmful if improperly handled. Always follow standard safety procedures when handling chemical compounds.
Future Directions
Benzotriazole derivatives have shown a wide range of biological activities and have found applications in various fields, including medicinal chemistry and material sciences . Future research could focus on exploring the potential of novel benzotriazole derivatives, such as “4-nitro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide”, in these areas.
Properties
IUPAC Name |
4-nitro-N-(2-phenylbenzotriazol-5-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N5O3/c25-19(13-6-9-16(10-7-13)24(26)27)20-14-8-11-17-18(12-14)22-23(21-17)15-4-2-1-3-5-15/h1-12H,(H,20,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQJWOUAKQYDDSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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